Cas no 62704-83-0 (Phosphonic acid, methyl-, heptyl 4-nitrophenyl ester)

• Product name: Phosphonic acid, methyl-, heptyl 4-nitrophenyl ester
• CAS No: 62704-83-0
• MF: C₁₄H₂₂NO₅P
• MW: 315.301945209503
• CID: 434636
• PubChem ID: 71383647

Phosphonic acid, methyl-, heptyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, methyl-, heptyl 4-nitrophenyl ester
• 1-[heptoxy(methyl)phosphoryl]oxy-4-nitrobenzene
• DTXSID10805947
• 62704-83-0
• HEPTYL 4-NITROPHENYL METHYLPHOSPHONATE

• Inchi： InChI=1S/C14H22NO5P/c1-3-4-5-6-7-12-19-21(2,18)20-14-10-8-13(9-11-14)15(16)17/h8-11H,3-7,12H2,1-2H3
• InChI Key： MYKHPUPWTFFYDJ-UHFFFAOYSA-N
• SMILES： CCCCCCCOP(=O)(C)OC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 315.12366
• Monoisotopic Mass: 315.12355980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67